Cas no 68882-56-4 (Octane,1,8-diisocyanato-2,4-dimethyl-)
68882-56-4 structure
Product Name:Octane,1,8-diisocyanato-2,4-dimethyl-
CAS No:68882-56-4
MF:C12H20N2O2
MW:224.299403190613
CID:529968
PubChem ID:22182940
Update Time:2025-04-19
Octane,1,8-diisocyanato-2,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Octane,1,8-diisocyanato-2,4-dimethyl-
- 1,8-diisocyanato-2,4-dimethyloctane
- 2,4-dimethyloctane-1,8-diyl diisocyanate
- 68882-56-4
- SCHEMBL1053628
- NS00061648
- EINECS 272-571-6
- DTXSID50988581
-
- Inchi: 1S/C12H20N2O2/c1-11(5-3-4-6-13-9-15)7-12(2)8-14-10-16/h11-12H,3-8H2,1-2H3
- InChI Key: ULJDCHKHOJHGBW-UHFFFAOYSA-N
- SMILES: O=C=NCC(C)CC(C)CCCCN=C=O
Computed Properties
- Exact Mass: 224.1526
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 0.98
- Boiling Point: 306.3°Cat760mmHg
- Flash Point: 124.8°C
- Refractive Index: 1.484
- PSA: 58.86
Octane,1,8-diisocyanato-2,4-dimethyl- Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
68882-56-4 (Octane,1,8-diisocyanato-2,4-dimethyl-) Related Products
- 1611-65-0(1-Isocyanato-3-methylbutane)
- 20392-34-1(Heptane,3-(isocyanatomethyl)-)
- 51163-24-7(Cyclohexanemethyl isocyanate)
- 10347-54-3(1,\u200b4-\u200bBis(isocyanatomethyl\u200b)\u200bcyclohexane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk